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molecular formula C13H14N2O2 B8401623 1-(3-Isopropyl-phenyl)-1H-imidazole-4-carboxylic Acid

1-(3-Isopropyl-phenyl)-1H-imidazole-4-carboxylic Acid

Cat. No. B8401623
M. Wt: 230.26 g/mol
InChI Key: KIPWPZBZDXTUSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06610723B2

Procedure details

Following the general method described in example 234, 3-isopropylaniline was reacted with triethyl orthoformate, ethyl nitroacetate and acetic acid followed by treatment with triethyl orthoformate, iron and acetic acid and subsequent alkaline hydrolysis. The title compound was obtained as a light brown crystalline solid. Mp.>122° C. dec. (H2O/dioxane), MS: m/e=231 (M+H+).
Name
3-isopropylaniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
triethyl orthoformate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethyl nitroacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
triethyl orthoformate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
acetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
iron
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[CH:1]([C:4]1[CH:5]=[C:6]([CH:8]=[CH:9][CH:10]=1)[NH2:7])([CH3:3])[CH3:2].[CH:11](OCC)(OCC)OCC.[N+:21]([CH2:24]C(OCC)=O)([O-])=O.[C:30]([OH:33])(=[O:32])[CH3:31]>[Fe]>[CH:1]([C:4]1[CH:5]=[C:6]([N:7]2[CH:11]=[C:31]([C:30]([OH:33])=[O:32])[N:21]=[CH:24]2)[CH:8]=[CH:9][CH:10]=1)([CH3:3])[CH3:2]

Inputs

Step One
Name
3-isopropylaniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)C=1C=C(N)C=CC1
Step Two
Name
triethyl orthoformate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(OCC)(OCC)OCC
Name
ethyl nitroacetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])CC(=O)OCC
Name
acetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)O
Step Three
Name
triethyl orthoformate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(OCC)(OCC)OCC
Name
acetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)O
Name
iron
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Fe]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)(C)C=1C=C(C=CC1)N1C=NC(=C1)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.